6-Cyano-4-cyclopropoxynicotinic acid

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 6-cyano-4-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c11-4-6-3-9(15-7-1-2-7)8(5-12-6)10(13)14/h3,5,7H,1-2H2,(H,13,14)
• InChI Key: TVCPDDICSSPKHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC(=C2)C#N)C(=O)O

Description

6-Cyano-4-cyclopropoxynicotinic acid is a nicotinic acid derivative featuring a cyano (-CN) group at the 6-position and a cyclopropoxy substituent at the 4-position of the pyridine ring. The cyano group is a strong electron-withdrawing moiety, which may enhance the acidity of the carboxylic acid group compared to simpler nicotinic acid derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyano-4-cyclopropoxynicotinic acid can be achieved through several synthetic routes. One common method involves the cyanoacetylation of amines, where substituted aryl or heteryl amines are treated with alkyl cyanoacetates under different reaction conditions . This method is versatile and economical, allowing for the preparation of various cyanoacetamide derivatives.

Industrial Production Methods

Industrial production of 6-Cyano-4-cyclopropoxynicotinic acid typically involves large-scale reactions using optimized conditions to ensure high yield and purity. The process may include solvent-free reactions, fusion methods, and the use of specific catalysts to enhance reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Cyano-4-cyclopropoxynicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the cyano group to other functional groups such as amines.

Substitution: The compound can participate in substitution reactions where the cyano or cyclopropoxy groups are replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, including temperature, solvent, and catalyst selection .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines. Substitution reactions can lead to a variety of substituted nicotinic acid derivatives .

Scientific Research Applications

6-Cyano-4-cyclopropoxynicotinic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is utilized in the production of dyes, agrochemicals, and electronic materials due to its unique structural properties.

Mechanism of Action

The mechanism of action of 6-Cyano-4-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways. The cyano group can participate in nucleophilic addition reactions, while the cyclopropoxy group can influence the compound’s reactivity and binding affinity. These interactions can modulate various biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key differences between 6-cyano-4-cyclopropoxynicotinic acid and its analogs:

Compound	Substituents	Key Functional Groups	Molecular Formula
6-Cyano-4-cyclopropoxynicotinic acid	6-CN, 4-cyclopropoxy	Cyano, cyclopropoxy, carboxylic acid	C₁₁H₁₀N₂O₃
6-Chloronicotinic acid	6-Cl	Chloro, carboxylic acid	C₆H₄ClNO₂
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Cl, 6-methyl	Chloro, methyl, carboxylic acid	C₇H₅ClN₂O₂

Key Observations :

• Steric Effects : The cyclopropoxy group introduces greater steric hindrance compared to smaller substituents like methyl or chloro, which may reduce metabolic oxidation rates.
• Solubility: Chlorinated analogs (e.g., 6-chloronicotinic acid) are moderately polar but less soluble in water than cyano-substituted derivatives due to differences in hydrogen-bonding capacity.